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Compound of Interest

Compound Name: MTDB-Alkyne

Cat. No.: B10856003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for MTDB-Alkyne (CAS

2923694-73-7), a clickable RNA pseudoknot binder. The content herein is intended for use by

trained professionals in a laboratory setting. Adherence to these guidelines is critical for

ensuring personal safety and maintaining the integrity of the compound.

Chemical and Physical Properties
MTDB-Alkyne, with the formal name hexahydro-4-[(2-methyl-4-thiazolyl)methyl]-N-[2-[(2-

propyn-1-ylamino)carbonyl]phenyl]-1H-1,4-diazepine-1-carboxamide, is a key reagent in the

synthesis of Proximity-Induced Nucleic Acid Degraders (PINADs).[1] These molecules are

instrumental in research targeting the degradation of specific RNA structures, such as the

pseudoknot in the SARS-CoV-2 genome.[1]
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Property Value

CAS Number 2923694-73-7[1]

Molecular Formula C₂₁H₂₅N₅O₂S[1]

Molecular Weight 411.5 g/mol [1]

Appearance Typically supplied as a solution in ethanol

Purity ≥98%

Solubility Soluble in methanol (10 mg/ml)

Storage Store at -20°C

Stability ≥ 3 years at recommended storage conditions

Safety and Handling
While a specific Safety Data Sheet (SDS) for MTDB-Alkyne was not publicly available at the

time of this writing, general precautions for handling alkyne-functionalized small molecules and

related chemical structures should be strictly followed. The information below is based on

general laboratory safety principles for similar compounds.

Hazard Identification
The specific toxicological properties of MTDB-Alkyne have not been fully characterized. As

with any novel chemical compound, it should be treated as potentially hazardous. Based on its

chemical structure, potential hazards may include:

Skin and Eye Irritation: Direct contact may cause irritation.

Respiratory Tract Irritation: Inhalation of aerosols or dusts may cause irritation.

Unknown Systemic Effects: The systemic effects of ingestion or absorption are unknown.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat must be worn.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the

generation of aerosols is likely, a respirator may be necessary.

Handling Procedures
Work in a well-ventilated chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of any mists or vapors.

Use non-sparking tools and equipment.

Ground all equipment when handling larger quantities to prevent static discharge.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage and Disposal
Storage: Store in a tightly sealed container at -20°C in a dry and well-ventilated place.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the material to enter drains or waterways.
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Experimental Protocols
MTDB-Alkyne is primarily used as a building block for the synthesis of PINADs, which are

bifunctional molecules designed to bind to a target RNA and induce its degradation. The alkyne

group allows for "clicking" to an azide-modified "warhead" molecule, often via a Copper(I)-

catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

General Protocol for CuAAC Ligation of MTDB-Alkyne
This protocol is a general guideline for the copper-catalyzed click reaction to conjugate MTDB-
Alkyne with an azide-containing molecule. Optimization may be required for specific

substrates.

Materials:

MTDB-Alkyne

Azide-functionalized molecule of interest

Copper(I) source (e.g., CuI, or CuSO₄ with a reducing agent)

Ligand (e.g., Tris(benzyltriazolylmethyl)amine - TBTA)

Reducing agent (e.g., sodium ascorbate)

Anhydrous solvent (e.g., DMF, DMSO, or a mixture with water)

Procedure:

In a reaction vial, dissolve MTDB-Alkyne and the azide-functionalized molecule in the

chosen solvent.

In a separate vial, prepare the catalyst solution by mixing the copper source and the ligand.

If using a Cu(II) source like CuSO₄, add the reducing agent (e.g., sodium ascorbate) to the

main reaction mixture to generate Cu(I) in situ.

Add the catalyst solution to the reaction mixture containing the alkyne and azide.
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Allow the reaction to proceed at room temperature or with gentle heating, monitoring by an

appropriate method (e.g., TLC, LC-MS).

Upon completion, quench the reaction and purify the product using standard

chromatographic techniques.

Visualizations
Proximity-Induced Nucleic Acid Degrader (PINAD)
Mechanism
The following diagram illustrates the conceptual mechanism of a PINAD synthesized from

MTDB-Alkyne. The MTDB moiety serves as the binding domain for the target RNA

pseudoknot, while the conjugated warhead induces cleavage of the RNA backbone.
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Caption: Conceptual workflow of PINAD action, from binding to RNA degradation.

Experimental Workflow: Synthesis of a PINAD using
MTDB-Alkyne
This diagram outlines the general experimental workflow for synthesizing a PINAD using

MTDB-Alkyne and an azide-functionalized warhead via a CuAAC reaction.
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Caption: General workflow for the synthesis of a PINAD via CuAAC reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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